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Compound of Interest

Compound Name: Fenobucarb-d3

Cat. No.: B12407641 Get Quote

Introduction

This technical guide provides comprehensive safety and handling information for Fenobucarb-
d3 (CAS No. 2662756-72-9). Fenobucarb-d3 is the deuterated form of Fenobucarb, a

carbamate insecticide.[1][2] It is primarily utilized as an internal standard for quantitative

analysis by methods such as NMR, GC-MS, or LC-MS.[2] Given the absence of a specific

Safety Data Sheet (SDS) for Fenobucarb-d3, this guide is based on the well-documented

safety profile of its non-deuterated counterpart, Fenobucarb. This approach is standard, as

deuterium labeling is not expected to significantly alter the compound's fundamental

toxicological properties.

Fenobucarb acts as a cholinesterase inhibitor, which makes it a potent neurotoxin.[3]

Understanding its hazard profile is critical for safe handling in a laboratory setting. This

document is intended for researchers, scientists, and professionals in drug development who

may work with this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties for Fenobucarb and its deuterated

analog are presented below.
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Property Value Reference(s)

Analyte Name Fenobucarb-D3 [4]

CAS Number 2662756-72-9

Molecular Formula C₁₂D₃H₁₄NO₂

Molecular Weight 210.2874 g/mol

Accurate Mass 210.1448

Appearance
Crystalline solid or oily yellow

liquid

Solubility

Insoluble in water (420 mg/L at

20°C). Soluble in acetone,

benzene, chloroform, xylene,

and toluene.

Vapor Pressure 12.001 mPa (at 20°C)

Specific Gravity 1.035 (at 30°C)

Log Kow 2.79

Hazard Identification and GHS Classification
Fenobucarb is classified as a hazardous substance. The GHS classifications are summarized

below.
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Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Acute Toxicity, Dermal Category 3
Toxic in contact with

skin

Hazardous to the

Aquatic Environment,

Acute

Category 1
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Chronic

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

Signal Word: Warning

Hazard Statements:

Harmful if swallowed.

Toxic in contact with skin.

Very toxic to aquatic life with long-lasting effects.

Toxicological Data
The toxicity of Fenobucarb has been evaluated in various animal models. Key LD50 (median

lethal dose) and LC50 (median lethal concentration) values are presented below.
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Test Species Route Value Reference(s)

LD50 Rat Oral 350 mg/kg

LD50 Rat (male) Oral 524 mg/kg

LD50 Rat (female) Oral 425 mg/kg

LD50 Rat Dermal >5000 mg/kg

LC50 Rat Inhalation >2.5 mg/L (4h)

LD50 Mouse Oral 173 mg/kg

LD50 Mouse Dermal 340 mg/kg

LD50 Mouse Intraperitoneal 140 mg/kg

LD50 Mouse Intravenous 42 mg/kg

LD50 Rabbit Dermal >2000 mg/kg

LD50 Quail Oral 141 mg/kg

Handling and Storage
Safe handling and storage are paramount to minimizing exposure risks.

4.1 Handling Precautions:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles with side shields or a face shield, and a lab coat.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.
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Use non-sparking tools and prevent fire caused by electrostatic discharge.

Remove all sources of ignition.

4.2 Storage Conditions:

Store in a tightly closed, original container.

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

Carbamates are incompatible with strong reducing agents like hydrides.

Experimental Protocols: Safety and First Aid
5.1 Accidental Release Measures:

Minor Spills:

Remove all ignition sources.

Evacuate personnel from the immediate area.

Wear appropriate PPE.

Clean up spills immediately using dry cleanup procedures to avoid generating dust.

Absorb with an inert material (e.g., vermiculite, dry sand) and place in a suitable, labeled

container for disposal.

Do not allow the chemical to enter drains.

Large Spills:

Alert emergency responders and indicate the location and nature of the hazard.

Keep unnecessary personnel away and move upwind of the spill.

Stop the flow of material if it can be done without risk.
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Dike the spilled material where possible.

Following product recovery, flush the area with water, collecting all wash water for

treatment and disposal.

5.2 First-Aid Measures:

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or inhaled.

Following Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water. Seek medical attention.

Following Eye Contact: Immediately hold eyelids apart and flush the eye continuously with

running water for at least 15 minutes. Seek medical attention.

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.

Visualized Workflows and Pathways
6.1 Personal Protective Equipment (PPE) Workflow

The following diagram outlines the logical workflow for selecting and using PPE when handling

Fenobucarb-d3.
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Start: Prepare to
Handle Fenobucarb-d3

Assess Task:
- Quantity

- Potential for dust/aerosol
- Duration of handling

Wear Standard
Lab Coat

Wear Chemical-Resistant
Gloves (e.g., Nitrile)
Inspect before use

Wear Safety Goggles
with Side Shields

Risk of Dust or
Aerosol Generation?

Use Full-Face Respirator
in a Ventilated Hood

Yes

Proceed with Handling

No

Consider Face Shield
in addition to Goggles

Post-Handling:
- Remove & dispose of gloves

- Wash hands thoroughly

End
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Exposure Incident
Occurs

Determine Route
of Exposure

Inhalation

Airborne

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

1. Move to fresh air
2. Provide oxygen or artificial

respiration if needed

1. Remove contaminated clothing
2. Wash with soap & water

1. Flush with water for 15+ min
2. Keep eyelids open

1. Rinse mouth
2. DO NOT induce vomiting

Seek Immediate
Medical Attention

Fenobucarb

Acetylcholinesterase
(AChE)

Inhibits

Oxidative Stress

Inflammation

Apoptosis

Acetylcholine (ACh)
Accumulation

Leads to Cholinergic Crisis
(Overstimulation)

Developmental
Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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